![molecular formula C16H19NO3S2 B6424115 3-methyl-N-[4-(thiophen-2-yl)oxan-4-yl]benzene-1-sulfonamide CAS No. 2034235-49-7](/img/structure/B6424115.png)
3-methyl-N-[4-(thiophen-2-yl)oxan-4-yl]benzene-1-sulfonamide
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Overview
Description
The compound “3-methyl-N-[4-(thiophen-2-yl)oxan-4-yl]benzene-1-sulfonamide” is an organic compound that contains a benzene sulfonamide group, a thiophene group, and an oxane group. Sulfonamides are a significant class of compounds in medicinal chemistry with a wide range of biological activities . Thiophenes are sulfur-containing, five-membered heterocycles that are also important in medicinal chemistry . Oxanes (commonly known as tetrahydrofurans) are oxygen-containing heterocycles often used as solvents or as building blocks in organic synthesis .
Molecular Structure Analysis
The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. Unfortunately, without specific data or a known synthesis, it’s challenging to provide a detailed molecular structure analysis .Physical And Chemical Properties Analysis
The physical and chemical properties of a compound include characteristics such as its melting point, boiling point, solubility, and stability. These properties are typically determined experimentally .Scientific Research Applications
Medicinal Chemistry
Thiophene and its derivatives are an important class of heterocyclic compounds with diverse applications in medicinal chemistry . They have been reported to possess a wide range of therapeutic properties such as anti-inflammatory, anti-psychotic, anti-arrhythmic, anti-anxiety, anti-fungal, antioxidant, estrogen receptor modulating, anti-mitotic, anti-microbial, kinases inhibiting and anti-cancer .
Anti-Cancer Agents
Thiophene derivatives are used as raw materials in the synthesis of anti-cancer agents . They have been shown to be effective in inhibiting the growth of cancer cells.
Anti-Atherosclerotic Agents
Thiophene derivatives are also used in the synthesis of anti-atherosclerotic agents . These agents help in reducing the risk of atherosclerosis, a disease in which plaque builds up inside the arteries.
Corrosion Inhibitors
In industrial chemistry and material science, thiophene derivatives are utilized as corrosion inhibitors . They help in preventing the corrosion of metals, thus increasing their lifespan.
Organic Semiconductors
Thiophene-mediated molecules play a prominent role in the advancement of organic semiconductors . These semiconductors are used in various electronic devices.
Organic Field-Effect Transistors (OFETs)
Thiophene derivatives are used in the fabrication of organic field-effect transistors (OFETs) . OFETs are a type of transistor that uses an organic semiconductor in its channel.
Organic Light-Emitting Diodes (OLEDs)
Thiophene derivatives are used in the fabrication of organic light-emitting diodes (OLEDs) . OLEDs are used in the creation of digital displays in devices such as television screens, computer monitors, and portable systems such as smartphones.
Metal Complexing Agents
Thiophene derivatives act as metal complexing agents . They are used in the development of insecticides .
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
3-methyl-N-(4-thiophen-2-yloxan-4-yl)benzenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H19NO3S2/c1-13-4-2-5-14(12-13)22(18,19)17-16(7-9-20-10-8-16)15-6-3-11-21-15/h2-6,11-12,17H,7-10H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WLOJLNIYBYTLHJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)S(=O)(=O)NC2(CCOCC2)C3=CC=CS3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H19NO3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
337.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-methyl-N-[4-(thiophen-2-yl)oxan-4-yl]benzene-1-sulfonamide |
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